Cas no 1627381-10-5 (2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide)

• Product Name: 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide
• CAS No: 1627381-10-5
• MF: C₁₅H₁₈F₃N₃O
• MW: 313.318133831024
• CID: 5933629
• PubChem ID: 78780234
• Update Time: 2025-11-06

2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z29415583
• 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide
• (E)-2-Cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide
• 1627381-10-5
• EN300-6712664

• Inchi： 1S/C15H18F3N3O/c1-4-5-21-10(2)6-12(11(21)3)7-13(8-19)14(22)20-9-15(16,17)18/h6-7H,4-5,9H2,1-3H3,(H,20,22)/b13-7+
• InChI Key： ZVMVTMSYHIAKFY-NTUHNPAUSA-N
• SMILES： FC(CNC(/C(/C#N)=C/C1C=C(C)N(C=1C)CCC)=O)(F)F

Computed Properties

• Exact Mass: 313.14019669g/mol
• Monoisotopic Mass: 313.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide

Comprehensive Analysis of 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide (CAS No. 1627381-10-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide (CAS No. 1627381-10-5) has garnered significant attention due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trending topics in the scientific community.

The 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide is a cyano-substituted enamide derivative, featuring a pyrrole ring and a trifluoroethyl moiety. Its molecular formula, C₁₅H₁₈F₃N₃O, highlights the presence of nitrogen and fluorine atoms, which are often associated with enhanced bioavailability and metabolic stability in drug design. Researchers have explored its role as a pharmacophore in medicinal chemistry, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions regarding this compound is its synthesis method. The preparation of 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide typically involves a multi-step process, starting with the condensation of 2,5-dimethyl-1-propyl-1H-pyrrole-3-carbaldehyde with cyanoacetic acid, followed by amide coupling with 2,2,2-trifluoroethylamine. The yield and purity of the final product are highly dependent on reaction conditions, such as temperature, solvent choice, and catalyst selection.

Recent studies have highlighted the potential of CAS No. 1627381-10-5 in bioactive molecule development. Its electron-withdrawing cyano group and trifluoroethyl side chain contribute to its ability to interact with biological targets, making it a candidate for further investigation in drug discovery. Additionally, its stability under physiological conditions has sparked interest in its use as a molecular probe or imaging agent.

Another trending topic is the structure-activity relationship (SAR) of this compound. The pyrrole ring and cyano group are critical for its binding affinity, while the trifluoroethyl moiety enhances its lipophilicity. Researchers are actively exploring modifications to these functional groups to optimize its pharmacokinetic properties.

From an industrial perspective, 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide is also being evaluated for its potential in material science. Its conjugated system and polar functional groups make it a promising candidate for organic electronics, such as OLEDs or sensors. The compound’s ability to form stable thin films and its optical properties are under investigation.

In conclusion, CAS No. 1627381-10-5 represents a versatile compound with broad applications in pharmaceuticals, biochemistry, and materials science. Its unique structure and functional groups continue to inspire innovative research, addressing both scientific curiosity and practical challenges. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing cutting-edge technologies.